Cas no 2097946-60-4 (3-(Azetidin-3-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole)

• Product Name: 3-(Azetidin-3-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
• CAS No: 2097946-60-4
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 4774927
• Update Time: 2025-11-02

3-(Azetidin-3-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
• 3-(Azetidin-3-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C10H11N3OS/c1-2-8(15-3-1)10-12-9(13-14-10)4-7-5-11-6-7/h1-3,7,11H,4-6H2
• InChI Key： LULZECJKLJVIBJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC(CC2CNC2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.4
• Topological Polar Surface Area: 79.2

Additional information on 3-(Azetidin-3-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole

Exploring the Potential of 3-(Azetidin-3-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole (CAS No. 2097946-60-4) in Modern Drug Discovery

The compound 3-(Azetidin-3-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole (CAS No. 2097946-60-4) has emerged as a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines an azetidine ring, a thiophene moiety, and a 1,2,4-oxadiazole core, creating a versatile scaffold that has attracted significant attention from medicinal chemists.

Recent studies highlight the growing importance of 1,2,4-oxadiazole derivatives in drug development, particularly as kinase inhibitors and GPCR modulators. The presence of both azetidine and thiophene groups in this compound enhances its drug-like properties, potentially improving bioavailability and target binding affinity. Researchers are particularly interested in how the 3-(Azetidin-3-ylmethyl) substitution might influence the molecule's pharmacokinetic profile compared to similar compounds.

The pharmaceutical industry's current focus on small molecule therapeutics for chronic diseases makes 2097946-60-4 particularly relevant. Its structural features suggest potential applications in neurological disorders, inflammation, and metabolic diseases - all areas where heterocyclic compounds have shown significant promise. The thiophene-1,2,4-oxadiazole combination is known to exhibit interesting electronic properties that may contribute to selective target interactions.

From a synthetic chemistry perspective, the preparation of 3-(Azetidin-3-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole presents interesting challenges and opportunities. The incorporation of the azetidine ring requires careful consideration of protecting group strategies and ring strain effects. Recent advances in click chemistry and microwave-assisted synthesis may offer improved routes to this and related compounds, potentially enhancing yield and purity.

In drug discovery programs, the 1,2,4-oxadiazole moiety is valued for its metabolic stability and ability to serve as bioisosteric replacements for ester and amide functionalities. The specific combination with thiophene in CAS 2097946-60-4 may offer additional advantages in terms of π-π stacking interactions with biological targets. Computational chemistry studies suggest that the azetidin-3-ylmethyl group could provide optimal spatial orientation for target engagement.

The growing interest in fragment-based drug discovery makes compounds like 3-(Azetidin-3-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole valuable starting points for library development. Its relatively small size (MW typically under 250) and good solubility profile make it suitable for high-throughput screening approaches. Researchers are particularly curious about how the azetidine-thiophene-oxadiazole combination might compare to more traditional aromatic systems in terms of target selectivity.

Recent patent analyses reveal increasing activity around 1,2,4-oxadiazole-containing compounds, with several major pharmaceutical companies filing applications for similar structures. While 2097946-60-4 itself may not yet be in clinical development, its structural features appear in several investigational compounds targeting protein-protein interactions - a hot area in current drug discovery.

From a medicinal chemistry optimization perspective, the 3-(Azetidin-3-ylmethyl) group offers multiple vectors for structural modification. Researchers can explore various substitutions on the azetidine nitrogen or modifications to the methylene linker to fine-tune the compound's properties. The thiophene ring similarly provides opportunities for structure-activity relationship studies through different substitution patterns.

The physicochemical properties of 3-(Azetidin-3-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole suggest good potential for central nervous system penetration, making it interesting for neurological targets. The azetidine component may help balance lipophilicity and hydrogen bonding capacity, while the oxadiazole-thiophene system could contribute to aromatic interactions with target proteins.

As the pharmaceutical industry continues to explore three-dimensional chemical space beyond flat aromatic systems, compounds like 2097946-60-4 with their combination of saturated and aromatic rings become increasingly valuable. The azetidine ring in particular is gaining recognition for its ability to improve selectivity and reduce off-target effects compared to more traditional heterocycles.

Quality control and analytical characterization of 3-(Azetidin-3-ylmethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole present specific challenges due to the compound's hybrid nature. Advanced techniques such as LC-MS and 2D NMR are typically required to fully characterize the material and ensure purity, especially for biological testing purposes.

The future development of CAS 2097946-60-4 and related compounds will likely focus on exploring their full therapeutic potential through targeted modification and comprehensive biological evaluation. As our understanding of privileged structures in medicinal chemistry evolves, the unique combination of azetidine, thiophene, and 1,2,4-oxadiazole in this molecule may reveal new opportunities for drug discovery across multiple therapeutic areas.